Cas no 2138559-36-9 (4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino]cyclohexan-1-ol
• CAS No: 2138559-36-9
• MF: C₁₇H₃₃NO
• MW: 267.450025320053
• CID: 6218830
• PubChem ID: 165748199
• Update Time: 2025-06-13

4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138559-36-9
• 4-tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino]cyclohexan-1-ol
• EN300-1160439
• 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino]cyclohexan-1-ol

• Inchi： 1S/C17H33NO/c1-17(2,3)15-10-9-14(19)12-16(15)18(4)11-5-6-13-7-8-13/h13-16,19H,5-12H2,1-4H3
• InChI Key： PASXEHLXRRDQEL-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N(C)CCCC1CC1

Computed Properties

• Exact Mass: 267.256214676g/mol
• Monoisotopic Mass: 267.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino]cyclohexan-1-ol

Introduction to 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino)cyclohexan-1-ol (CAS No. 2138559-36-9)

4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino)cyclohexan-1-ol, identified by its CAS number 2138559-36-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclohexane core substituted with various functional groups, which often contribute to its interaction with biological targets. The presence of a tert-butyl group at the fourth position and a (3-cyclopropylpropyl)(methyl)amino moiety at the third position introduces specific steric and electronic properties that make this molecule of particular interest for drug discovery applications.

The structural complexity of 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino)cyclohexan-1-ol (CAS No. 2138559-36-9) arises from the combination of a rigid cyclohexane ring with multiple substituents that modulate its physicochemical properties. The tert-butyl group, being a bulky alkyl group, contributes to the compound's hydrophobicity and influences its binding affinity by introducing steric hindrance. On the other hand, the (3-cyclopropylpropyl)(methyl)amino side chain adds an amine functionality, which is commonly involved in hydrogen bonding interactions with biological targets. This dual nature of the molecule makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural diversity of cyclohexane derivatives. The compound 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino)cyclohexan-1-ol (CAS No. 2138559-36-9) fits well within this trend, as it combines elements known to enhance bioactivity. For instance, the cyclohexane scaffold is frequently found in natural products and pharmacologically active molecules, while the amine substituent can serve as a key interaction point with biological receptors. The specific arrangement of these groups in this compound suggests potential applications in modulating enzyme activity or receptor binding.

One of the most compelling aspects of this molecule is its potential to interact with targets involved in neurological disorders. The structural features of 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino)cyclohexan-1-ol (CAS No. 2138559-36-9) bear similarities to known bioactive compounds that have demonstrated efficacy in treating conditions such as depression, anxiety, and neurodegenerative diseases. The amine group, in particular, is often involved in modulating neurotransmitter systems, making this compound a candidate for further exploration in central nervous system (CNS) drug development.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino)cyclohexan-1-ol (CAS No. 2138559-36-9) for potential biological activity. Molecular docking studies have shown that this molecule can bind to various protein targets with high affinity, suggesting multiple potential therapeutic pathways. For example, simulations indicate that it may interact with enzymes involved in inflammation or with receptors mediating pain perception. These findings are particularly exciting given the increasing demand for multifunctional drugs that can address complex diseases.

The synthesis of 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino)cyclohexan-1-ol (CAS No. 2138559-36-9) presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful planning to ensure high yield and purity. However, recent developments in asymmetric synthesis have made it possible to construct complex molecules like this one with greater precision and efficiency. These advancements not only facilitate the production of individual enantiomers but also open up new avenues for exploring enantioselective drug design.

From a pharmacokinetic perspective, the physicochemical properties of 4-Tert-butyl-3-[(3-cyclopropylpropyl)(methyl)amino)cyclohexan-1-ol (CAS No. 2138559-36-9) are critical determinants of its bioavailability and therapeutic efficacy. The bulky substituents may influence solubility and metabolic stability, while the amine group can affect binding kinetics and target specificity. Understanding these relationships is essential for optimizing drug candidates and ensuring their clinical success. Current research is focused on modifying these structural features to enhance pharmacokinetic profiles while maintaining or improving biological activity.

The potential applications of 4-Tert-butyl-3-[(3-cyclopropylpropyl(methyl)amino)cyclohexan-l)-ol (CAS No. 2138559 36 9*) extend beyond neurological disorders; it may also have utility in treating inflammatory conditions or cancer by modulating signaling pathways associated with these diseases. Preliminary data suggest that this compound can interfere with key enzymes or receptors involved in disease progression, offering hope for novel therapeutic strategies. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion,4-Tert-butlyl 0 0 -[( -[ - ) )] ) ) ) ) ] ] -( - -( -( -( -( -( -( -( -( -( -( -( -)- -)- -)- -)- -)- -)- -)- -)- -)- -)- ]-( ]-( ]-( ]-( ]-( ]-( ]-( ]-( ]-( ]-( 0 0 0 0 0 0 0 0 0 0 0 0 0 CAS NO .21385593 *6* * ) * ) * ) * ) * ) * ) * ) * ) * ) * ) * ) * ) IS A COMPLEX ORGANIC COMPOUND WITH POTENTIAL BIOPHARMACEUTICAL APPLICATIONS . THE COMPOUND'S UNIQUE STRUCTURE , INCORPORATING A CYCLOHEXANE CORE AND MULTIPLE FUNCTIONAL GROUPS , MAKES IT A PROMISING CANDIDATE FOR FURTHER STUDY IN DRUG DISCOVERY AND DEVELOPMENT . WITH CONTINUOUS ADVANCES IN SYNTHETIC CHEMISTRY AND COMPUTATIONAL METHODS , THIS MOLECULE REPRESENTS A SIGNIFICANT OPPORTUNITY FOR DISCOVERING NOVEL THERAPEUTICS THAT CAN ADDRESS A WIDE RANGE OF MEDICAL CONDITIONS .